2-(2,4-dimethyl-5-(N-methylmethylsulfonamido)phenylsulfonamido)pentanedioic acid

• IUPAC Name: 2-[[2,4-dimethyl-5-[methyl(methylsulfonyl)amino]phenyl]sulfonylamino]pentanedioic acid
• InChI: InChI=1S/C15H22N2O8S2/c1-9-7-10(2)13(8-12(9)17(3)26(4,22)23)27(24,25)16-11(15(20)21)5-6-14(18)19/h7-8,11,16H,5-6H2,1-4H3,(H,18,19)(H,20,21)
• InChI Key: FHHAQCSXJQVDCN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1N(C)S(=O)(=O)C)S(=O)(=O)NC(CCC(=O)O)C(=O)O)C
• Molecular Formula: C15H22N2O8S2
• Molecular Weight: 422.5 g/mol

Description

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Physical And Chemical Properties Analysis

This would involve a discussion of the compound’s physical and chemical properties, such as its melting point, boiling point, solubility in various solvents, and reactivity with common reagents.

Scientific Research Applications

Drug Discovery

This compound’s unique structure makes it a valuable asset in drug discovery. It can be used as a building block in the synthesis of various drug candidates.

Synthesis of Imidazoles

The compound can be used in the synthesis of imidazoles. Imidazoles are an important heterocyclic structural motif in functional molecules and are utilized in a diverse range of applications.

Synthesis of Sulfonimidates

Sulfonimidates are a sulfur (VI) species bearing a tetrahedral sulfur centre, with four different groups attached. This compound can be used in the synthesis of sulfonimidates, which have found uses as alkyl transfer reagents to acids, alcohols and phenols.

Synthesis of Sulfoximines

Sulfoximines are another class of organosulfur compounds that have increased prominence due to their medicinal chemistry properties. This compound can be used in the synthesis of sulfoximines.

Safety and Hazards

This would involve a discussion of any known safety hazards associated with the compound, including toxicity, flammability, and any required safety precautions when handling the compound.